Cas no 88958-74-1 (2-Heptanone, 3-phenyl-, oxime)
2-Heptanone, 3-phenyl-, oxime structure
Product Name:2-Heptanone, 3-phenyl-, oxime
CAS No:88958-74-1
MF:C13H19NO
MW:205.296063661575
CID:618247
PubChem ID:71320974
Update Time:2025-04-19
2-Heptanone, 3-phenyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 3-phenyl-, oxime
- N-(3-phenylheptan-2-ylidene)hydroxylamine
- DTXSID00750836
- 88958-74-1
-
- Inchi: 1S/C13H19NO/c1-3-4-10-13(11(2)14-15)12-8-6-5-7-9-12/h5-9,13,15H,3-4,10H2,1-2H3
- InChI Key: QRBXBZKEQIQCEF-UHFFFAOYSA-N
- SMILES: ON=C(C)C(C1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 32.6Ų
2-Heptanone, 3-phenyl-, oxime Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
88958-74-1 (2-Heptanone, 3-phenyl-, oxime) Related Products
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